Cas no 2679816-59-0 (rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 2679816-59-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5643873
• PubChem ID: 165907868
• Update Time: 2025-11-03

rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275774
• 2679816-59-0
• rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

• Inchi： 1S/C13H15NO3/c1-8(15)14-12-10-5-3-2-4-9(10)6-7-11(12)13(16)17/h2-5,11-12H,6-7H2,1H3,(H,14,15)(H,16,17)/t11-,12+/m1/s1
• InChI Key： KKULVLWNRIOQJG-NEPJUHHUSA-N
• SMILES： OC([C@@H]1CCC2C=CC=CC=2[C@@H]1NC(C)=O)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

Introduction to rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2679816-59-0)

Rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2679816-59-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydronaphthalene derivatives and is characterized by its chiral centers and the presence of an acetamido group.

The chemical structure of rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid consists of a tetrahydronaphthalene ring with an acetamido functional group attached to the 1-position and a carboxylic acid group at the 2-position. The racemic nature of this compound implies that it exists as a mixture of two enantiomers, each with distinct stereochemical configurations. This racemic mixture can be separated into its individual enantiomers using various chiral resolution techniques, such as chromatography or crystallization methods.

In recent years, the study of chiral compounds has become increasingly important due to their significant role in drug development. Chirality can profoundly influence the pharmacological properties of a molecule, including its bioavailability, metabolism, and therapeutic efficacy. The enantiomers of rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid may exhibit different biological activities and pharmacokinetic profiles, making it crucial to investigate their individual properties.

The synthesis of rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid can be achieved through various synthetic routes. One common approach involves the reaction of 1-acetamido-1,2-dihydronaphthalene with an appropriate carboxylic acid or its derivative. The resulting product is then subjected to hydrogenation to form the tetrahydro derivative. The racemic mixture can be further resolved using chiral resolving agents or through asymmetric synthesis methods.

Recent research has focused on the potential therapeutic applications of rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid. Studies have shown that this compound exhibits promising anti-inflammatory and analgesic properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in animal models. These findings suggest that rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid may have potential as a novel therapeutic agent for treating inflammatory diseases and pain conditions.

Beyond its potential therapeutic applications, rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid has also been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the synthesis of other biologically active compounds. For example, it can be used as a starting material for the preparation of peptidomimetics and other bioactive molecules with specific biological targets.

The physicochemical properties of rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid, such as its solubility and stability under various conditions, are also important considerations for its practical applications. Researchers have found that this compound exhibits good solubility in polar organic solvents and moderate stability under physiological conditions. These properties make it suitable for use in both laboratory-scale experiments and industrial-scale production processes.

In conclusion, rac-(1R,2R)-1-acetamido-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2679816-59-0) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or chemical intermediate. Ongoing research continues to explore the full range of applications for this compound and to optimize its synthesis and resolution methods.